4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide

• IUPAC Name: 4-methoxy-3-nitro-N-[3-(2-oxochromen-3-yl)phenyl]benzamide
• InChI: InChI=1S/C23H16N2O6/c1-30-21-10-9-16(13-19(21)25(28)29)22(26)24-17-7-4-6-14(11-17)18-12-15-5-2-3-8-20(15)31-23(18)27/h2-13H,1H3,(H,24,26)
• InChI Key: KOAFGOCTDBUHMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=CC4=CC=CC=C4OC3=O)[N+](=O)[O-]
• Molecular Formula: C23H16N2O6
• Molecular Weight: 416.4 g/mol

Description

4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide is not fully understood. However, studies have shown that this compound may inhibit the activity of specific enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which play a role in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide may have biochemical and physiological effects on various cells and tissues. For example, this compound may induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and migration of cancer cells, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide in lab experiments is its potential pharmacological properties. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the scientific research application of 4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide. These include:
1. Further studies on the mechanism of action of this compound to better understand its pharmacological properties.
2. Studies on the potential use of this compound in the treatment of specific diseases, such as cancer and inflammation.
3. Development of new synthetic methods for this compound that may improve its pharmacological properties.
4. Studies on the toxicity and safety of this compound in animal models and humans.
5. Studies on the potential use of this compound in combination with other drugs or therapies to enhance its pharmacological effects.
In conclusion, 4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide is a chemical compound that has been the subject of scientific research for its potential pharmacological properties. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand the potential of this compound for the treatment of specific diseases.

Synthesis Methods

The synthesis of 4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide involves a multi-step process. The first step involves the reaction of 3-(2-oxo-2H-chromen-3-yl)benzoic acid with thionyl chloride to form 3-(2-oxo-2H-chromen-3-yl)benzoyl chloride. The second step involves the reaction of 3-(2-oxo-2H-chromen-3-yl)benzoyl chloride with 3-nitroaniline to form 4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide.

Scientific Research Applications

The scientific research application of 4-methoxy-3-nitro-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]benzamide has been studied extensively. This compound has been found to have potential pharmacological properties, including anti-inflammatory, anti-cancer, and anti-tumor effects.